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Cat. No.: B15552045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological data for C.I. Reactive
Black 39 and related reactive azo dyes. It is intended for informational purposes for a scientific

audience and does not constitute a comprehensive safety assessment. All laboratory work

should be conducted with appropriate safety precautions.

Introduction
C.I. Reactive Black 39 (CAS No. 68259-02-9) is a disazo reactive dye belonging to the vinyl

sulfone class.[1][2] Reactive dyes are widely used in the textile industry for their ability to form

strong, covalent bonds with fibers, resulting in excellent wash fastness.[3][4] The toxicological

profile of reactive dyes is of interest due to potential occupational exposure during

manufacturing and dyeing processes, as well as consumer exposure through contact with dyed

textiles and potential environmental release.[5] The primary toxicological concern associated

with azo dyes is their potential to be metabolized into aromatic amines, some of which are

known or suspected carcinogens.[6][7] This guide provides a detailed overview of the available

toxicological data for Reactive Black 39 and related compounds, focusing on key endpoints

and experimental methodologies.

Acute Toxicity
Acute toxicity studies are designed to assess the adverse effects that may occur shortly after a

single exposure to a substance. For Reactive Black 39 and similar reactive dyes, the acute

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b15552045?utm_src=pdf-interest
https://www.benchchem.com/product/b15552045?utm_src=pdf-body
https://www.benchchem.com/product/b15552045?utm_src=pdf-body
https://www.benchchem.com/product/b15552045?utm_src=pdf-body
https://www.agc-chemicals.com/file.jsp?id=file/6-2FTOH-1.pdf
http://www.worlddyevariety.com/reactive-dyes/reactive-black-39.html
https://www.alfa-chemistry.com/dyes/resources/scientific-overview-of-reactive-dyes-and-their-industrial-applications.html
https://www.researchgate.net/publication/388190133_A_COMPREHENSIVE_REVIEW_ON_REACTIVE_DYE_AND_ITS_CHEMICAL_COMPONENTS
https://pubmed.ncbi.nlm.nih.gov/39326754/
https://pollution.sustainability-directory.com/term/azo-dyes-toxicity/
https://pubmed.ncbi.nlm.nih.gov/27635691/
https://www.benchchem.com/product/b15552045?utm_src=pdf-body
https://www.benchchem.com/product/b15552045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


toxicity is generally considered to be low.[8]

Table 1: Summary of Acute Toxicity Data for Reactive Dyes

Test
Substance

Endpoint Species Route Value
Reference(s
)

Reactive

Black 39
- - Oral

Harmful if

swallowed
[9]

Reactive

Black 5
LD50 Rat Oral

> 2,000

mg/kg
[10]

Reactive

Black 5
LD50 Rat Dermal

> 2,000

mg/kg
[10]

Reactive

Black Mix
- - Oral

May be

harmful if

swallowed

[11]

Reactive

Black Mix
- - Dermal

May be

harmful in

contact with

skin

[11]

Note: Specific quantitative LD50 values for Reactive Black 39 are not readily available in the

public domain. The information presented is often qualitative, as seen in Material Safety Data

Sheets.

Experimental Protocols
Oral LD50 Test (as per OECD Guideline 401 - adapted):

A standard acute oral toxicity study would typically involve the administration of the test

substance to a group of rodents (e.g., rats) at various dose levels. Key aspects of the protocol

include:

Test Animals: Healthy, young adult rats of a single strain.
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Dosage: A single dose of the dye, dissolved or suspended in a suitable vehicle (e.g., water),

is administered by gavage.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body

weight changes for a period of 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Skin and Eye Irritation and Sensitization
Reactive dyes, including Reactive Black 39, are known to have the potential for skin and eye

irritation, and some may act as skin or respiratory sensitizers, particularly in occupational

settings.[9][12]

Table 2: Summary of Irritation and Sensitization Data

Test
Substance

Endpoint Species Result Reference(s)

Reactive Black

39
Skin Irritation -

May cause skin

irritation in

sensitive

individuals

[9]

Reactive Black

39
Eye Irritation -

May cause

irritation to eyes
[9]

Reactive Black 5 Skin Irritation Rabbit Non-irritant [10]

Reactive Black 5 Eye Irritation Rabbit Non-irritant [10]

Reactive Black 5
Skin

Sensitization
Guinea Pig

Did not show a

sensitizing effect
[10]

Experimental Protocols
In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (as per OECD Guideline

439):
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This in vitro method is now widely used to replace traditional animal testing for skin irritation.

Test System: A commercially available reconstructed human epidermis model.

Procedure: A small amount of the test substance is applied topically to the tissue surface.

Exposure and Incubation: The tissue is exposed to the substance for a defined period,

followed by an incubation period.

Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT

assay). A reduction in cell viability below a certain threshold indicates an irritant potential.
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Topical Application
of Reactive Black 39

Tissue Culture
(Reconstructed Human Epidermis)

Incubation Period MTT Assay Data Analysis
(Cell Viability %)

Classification
(Irritant/Non-irritant)

Click to download full resolution via product page

Caption: Workflow for in vitro skin irritation testing of Reactive Black 39.

Skin Sensitization: Local Lymph Node Assay (LLNA) (as per OECD Guideline 429):

The LLNA is the preferred method for assessing the skin sensitization potential of chemicals.

Test Animals: Mice (e.g., CBA/J strain).

Procedure: The test substance is applied to the dorsal surface of the ears for three

consecutive days.

Endpoint: On day 6, the draining auricular lymph nodes are excised, and lymphocyte

proliferation is measured by the incorporation of 3H-methyl thymidine.
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Calculation: A Stimulation Index (SI) is calculated, and an SI ≥ 3 is considered a positive

result. The EC3 value (the concentration required to produce an SI of 3) is used to determine

the sensitizing potency.[13][14][15][16]

Genotoxicity
The genotoxic potential of azo dyes is a significant area of concern, primarily due to their

metabolic reduction to potentially mutagenic aromatic amines.[7]

Table 3: Summary of Genotoxicity Data

Test
Substance

Assay System
Metabolic
Activation

Result
Reference(s
)

Reactive

Black 39
- - -

Mutagenicity

data reported
[9]

Reactive

Black 5
Ames Test

S.

typhimurium

With &

Without S9

Not

mutagenic
[17]

Reactive

Black 5

Chromosoma

l Aberration

Chinese

Hamster
-

Not

clastogenic
[17]

Reactive

Black 5

Micronucleus

Test
Mouse -

Not

clastogenic
[17]

Various Azo

Dyes
Ames Test

S.

typhimurium

With &

Without S9

Some

mutagenic
[18]

Reactive

Dyes

In Vitro

Micronucleus

HaCaT &

HepaRG cells
- Not genotoxic [19]

Experimental Protocols
Bacterial Reverse Mutation Test (Ames Test) (as per OECD Guideline 471):

The Ames test is a widely used in vitro assay to detect gene mutations. For azo dyes, a

modified protocol is often necessary to facilitate the reductive cleavage of the azo bond.

Test Strains: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100).
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Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix). For azo dyes, the S9 mix may be supplemented with flavin

mononucleotide (FMN) to enhance azo reduction.[18]

Procedure: The bacterial strains are exposed to the test substance in the presence and

absence of S9 mix.

Endpoint: The number of revertant colonies (colonies that have regained the ability to

synthesize histidine) is counted. A significant, dose-dependent increase in the number of

revertant colonies indicates a mutagenic potential.
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Caption: Workflow for the modified Ames test for Reactive Black 39.

Carcinogenicity, Reproductive and Developmental
Toxicity
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There is a significant data gap regarding the carcinogenicity, reproductive, and developmental

toxicity of Reactive Black 39 specifically. For azo dyes in general, the primary concern for

carcinogenicity is linked to the release of carcinogenic aromatic amines upon metabolic

cleavage of the azo bond.[6][7]

Information on the reproductive and developmental toxicity of reactive azo dyes is also limited.

Studies on some azo dyes have indicated the potential for adverse effects.[20][21] However,

without specific data for Reactive Black 39, a definitive assessment cannot be made.

Experimental Protocols
Two-Generation Reproductive Toxicity Study (as per OECD Guideline 416):

This study is designed to evaluate the effects of a substance on all phases of the reproductive

cycle.

Test Animals: Rats are typically used.

Dosing: The test substance is administered to both males and females for two generations.

Endpoints: A wide range of endpoints are assessed, including effects on fertility, pregnancy,

maternal behavior, and the growth and development of the offspring.

Prenatal Developmental Toxicity Study (as per OECD Guideline 414):

This study assesses the potential of a substance to cause adverse effects on the developing

embryo and fetus.

Test Animals: Pregnant females of a suitable species (e.g., rats or rabbits).

Dosing: The test substance is administered during the period of organogenesis.

Endpoints: The dams are examined for signs of toxicity, and the fetuses are examined for

external, visceral, and skeletal abnormalities.

Ecotoxicity
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Reactive dyes can be released into the aquatic environment through industrial effluents. Their

high water solubility and potential for persistence make their ecotoxicity a relevant concern.[3]

Table 4: Summary of Ecotoxicity Data for Reactive Dyes

Test
Substance

Endpoint Species Duration Value
Reference(s
)

Reactive

Black 5
EC50 Vibrio fischeri - 27.5 mg/L [22]

Hydrolysed

Reactive

Black 5

EC50 Vibrio fischeri - 11.4 mg/L [22]

Azo Reactive

Dyes
LC50/EC50

Aquatic

Organisms
-

Low

concentration

s can elicit

effects

[17]

Azo Reactive

Dyes
NOEC/LOEC

Daphnia

magna
21 days

NOEC: 1.25

mg/L, LOEC:

2.5 mg/L

[17]

Experimental Protocols
Daphnia sp. Acute Immobilisation Test (as per OECD Guideline 202):

This test assesses the acute toxicity of a substance to aquatic invertebrates.[23][24]

Test Organism:Daphnia magna.

Procedure: Daphnids are exposed to a range of concentrations of the test substance for 48

hours.

Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours, and the

EC50 (the concentration that immobilizes 50% of the daphnids) is calculated.[1]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (as per OECD Guideline 201):
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This test evaluates the effects of a substance on the growth of freshwater algae.

Test Organism: A species of green algae (e.g., Raphidocelis subcapitata).

Procedure: Algal cultures are exposed to various concentrations of the test substance over a

period of 72 hours.

Endpoint: The inhibition of growth is measured, and the EC50 (the concentration that inhibits

growth by 50%) and the No Observed Effect Concentration (NOEC) are determined.

Mechanism of Toxicity and Signaling Pathways
The primary mechanism of toxicity for many azo dyes, including potentially Reactive Black 39,

involves the reductive cleavage of the azo bond (-N=N-).[6][25] This can occur through the

action of azoreductase enzymes present in the liver and, more significantly, in the gut

microbiota.[25] This cleavage results in the formation of aromatic amines.

Exposure

Metabolism

Products & Effects

Ingestion of
Azo Dye

Gut Microbiota
(Azoreductases)

Primary Pathway

Liver
(Azoreductases)

Secondary Pathway

Aromatic Amines DNA Adducts
Metabolic Activation

Potential Carcinogenesis
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Caption: Metabolic pathway of azo dyes leading to potential carcinogenicity.

The resulting aromatic amines can then be absorbed and undergo further metabolic activation,

for example, through N-hydroxylation and subsequent esterification, to form reactive

electrophilic species. These reactive metabolites can bind covalently to DNA and other

macromolecules, leading to mutations and potentially initiating the carcinogenic process.[26]
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Specific signaling pathways that may be perturbed by Reactive Black 39 or its metabolites

have not been well-elucidated in the available literature. However, the genotoxic effects of the

aromatic amine metabolites would likely trigger DNA damage response pathways.

Conclusion
The available toxicological data for Reactive Black 39 and related reactive azo dyes indicate a

low potential for acute toxicity. Skin and eye irritation, as well as sensitization, are potential

hazards, particularly in occupational settings. The primary toxicological concern is the potential

for genotoxicity and carcinogenicity following metabolic reduction to aromatic amines. However,

for Reactive Black 5, a closely related dye, in vivo and in vitro studies have not shown

genotoxic potential.[17]

Significant data gaps exist for Reactive Black 39, particularly concerning carcinogenicity,

reproductive, and developmental toxicity. Further studies are needed to provide a more

complete toxicological profile and to facilitate a comprehensive risk assessment. The use of

modern in vitro and in silico methods could help to fill these data gaps while adhering to the

principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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